Cas no 1936379-25-7 (4-Ethyl-1-methoxycyclohexane-1-carbaldehyde)

• Product Name: 4-Ethyl-1-methoxycyclohexane-1-carbaldehyde
• CAS No: 1936379-25-7
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 5741869
• PubChem ID: 126997183
• Update Time: 2025-11-06

4-Ethyl-1-methoxycyclohexane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Ethyl-1-methoxycyclohexane-1-carbaldehyde
• EN300-1143648
• 1936379-25-7
• Cyclohexanecarboxaldehyde, 4-ethyl-1-methoxy-

• Inchi： 1S/C10H18O2/c1-3-9-4-6-10(8-11,12-2)7-5-9/h8-9H,3-7H2,1-2H3
• InChI Key： YYAIODDUBIOAHO-UHFFFAOYSA-N
• SMILES： O(C)C1(C=O)CCC(CC)CC1

Computed Properties

• Exact Mass: 170.130679813g/mol
• Monoisotopic Mass: 170.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.94±0.1 g/cm3(Predicted)
• Boiling Point: 224.1±23.0 °C(Predicted)

Additional information on 4-Ethyl-1-methoxycyclohexane-1-carbaldehyde

4-Ethyl-1-methoxycyclohexane-1-carbaldehyde: A Comprehensive Overview

4-Ethyl-1-methoxycyclohexane-1-carbaldehyde is a compound with the CAS number 1936379-25-7, representing a unique structure in the realm of organic chemistry. This compound, characterized by its cyclohexane ring system, has garnered attention due to its potential applications in various fields, including pharmaceuticals and materials science. The methoxy group and carbaldehyde functional group attached to the cyclohexane ring contribute to its distinctive chemical properties and reactivity.

Recent studies have highlighted the significance of 4-Ethyl-1-methoxycyclohexane-1-carbaldehyde in the development of novel therapeutic agents. Researchers have explored its ability to act as a precursor in the synthesis of bioactive molecules, particularly in the context of anti-inflammatory and antioxidant properties. The presence of the methoxy group has been shown to enhance the compound's stability and bioavailability, making it a promising candidate for drug delivery systems.

The synthesis of 4-Ethyl-1-methoxycyclohexane-1-carbaldehyde involves a multi-step process that includes both alkylation and oxidation reactions. The use of advanced catalytic systems has enabled chemists to achieve higher yields and better purity levels, ensuring the compound's suitability for large-scale production. Innovations in green chemistry have also led to the development of more environmentally friendly methods for synthesizing this compound.

In terms of applications, 4-Ethyl-1-methoxycyclohexane-1-carbaldehyde has found utility in the fragrance industry due to its pleasant aroma profile. Its ability to retain scent over extended periods makes it a valuable ingredient in perfumes and personal care products. Additionally, the compound has been investigated for its potential as a precursor in the synthesis of advanced materials, such as polymers with tailored mechanical properties.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 4-Ethyl-1-methoxycyclohexane-1-carbaldehyde. Quantum mechanical calculations have revealed that the compound exhibits unique electronic transitions, which could be harnessed for applications in optoelectronics and sensors. Furthermore, molecular dynamics simulations have shed light on the compound's behavior under various environmental conditions, aiding in its optimization for industrial use.

The integration of experimental and computational approaches has significantly enhanced our understanding of 4-Ethyl-1-methoxycyclohexane-1-carbaldehyde's properties and potential applications. As research continues to unfold, this compound is poised to play an increasingly important role in diverse scientific domains, from medicine to materials science.